Cas no 2287281-47-2 (6-chloro-5-fluoro-1-methyl-1H-1,2,3-benzotriazole)
6-chloro-5-fluoro-1-methyl-1H-1,2,3-benzotriazole Chemical and Physical Properties
Names and Identifiers
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- 2287281-47-2
- 6-chloro-5-fluoro-1-methyl-1H-1,2,3-benzotriazole
- EN300-6749844
-
- Inchi: 1S/C7H5ClFN3/c1-12-7-2-4(8)5(9)3-6(7)10-11-12/h2-3H,1H3
- InChI Key: DVLZNRABMSEQDM-UHFFFAOYSA-N
- SMILES: ClC1C(=CC2=C(C=1)N(C)N=N2)F
Computed Properties
- Exact Mass: 185.0156030g/mol
- Monoisotopic Mass: 185.0156030g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 30.7Ų
6-chloro-5-fluoro-1-methyl-1H-1,2,3-benzotriazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6749844-0.05g |
6-chloro-5-fluoro-1-methyl-1H-1,2,3-benzotriazole |
2287281-47-2 | 0.05g |
$707.0 | 2023-05-30 | ||
| Enamine | EN300-6749844-0.1g |
6-chloro-5-fluoro-1-methyl-1H-1,2,3-benzotriazole |
2287281-47-2 | 0.1g |
$741.0 | 2023-05-30 | ||
| Enamine | EN300-6749844-0.25g |
6-chloro-5-fluoro-1-methyl-1H-1,2,3-benzotriazole |
2287281-47-2 | 0.25g |
$774.0 | 2023-05-30 | ||
| Enamine | EN300-6749844-0.5g |
6-chloro-5-fluoro-1-methyl-1H-1,2,3-benzotriazole |
2287281-47-2 | 0.5g |
$809.0 | 2023-05-30 | ||
| Enamine | EN300-6749844-1.0g |
6-chloro-5-fluoro-1-methyl-1H-1,2,3-benzotriazole |
2287281-47-2 | 1g |
$842.0 | 2023-05-30 | ||
| Enamine | EN300-6749844-2.5g |
6-chloro-5-fluoro-1-methyl-1H-1,2,3-benzotriazole |
2287281-47-2 | 2.5g |
$1650.0 | 2023-05-30 | ||
| Enamine | EN300-6749844-5.0g |
6-chloro-5-fluoro-1-methyl-1H-1,2,3-benzotriazole |
2287281-47-2 | 5g |
$2443.0 | 2023-05-30 | ||
| Enamine | EN300-6749844-10.0g |
6-chloro-5-fluoro-1-methyl-1H-1,2,3-benzotriazole |
2287281-47-2 | 10g |
$3622.0 | 2023-05-30 |
6-chloro-5-fluoro-1-methyl-1H-1,2,3-benzotriazole Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 6-chloro-5-fluoro-1-methyl-1H-1,2,3-benzotriazole
6-Chloro-5-fluoro-1-methyl-1H-1,2,3-benzotriazole (CAS No. 2287281-47-2): A Versatile Heterocyclic Compound for Advanced Applications
6-Chloro-5-fluoro-1-methyl-1H-1,2,3-benzotriazole (CAS No. 2287281-47-2) is a fluorinated benzotriazole derivative that has gained significant attention in pharmaceutical and materials science research. This heterocyclic compound combines the unique properties of both chloro and fluoro substituents with the 1,2,3-benzotriazole core structure, making it particularly valuable for modern chemical applications.
The molecular structure of 6-chloro-5-fluoro-1-methyl-1H-benzotriazole features a fused aromatic system with strategic halogen substitutions that influence its electronic properties and reactivity. Researchers are particularly interested in how the methyl group at position 1 affects the compound's stability and interaction with biological targets, a topic frequently searched in academic databases and AI-powered research tools.
In pharmaceutical applications, this compound serves as a crucial building block for drug discovery. The presence of both chlorine and fluorine atoms allows for precise modulation of bioactivity, addressing current research trends in targeted therapies. Recent studies have explored its potential in developing kinase inhibitors, a hot topic in cancer research that consistently ranks high in scientific search queries.
Materials scientists value 6-chloro-5-fluoro-1-methyl-1H-1,2,3-benzotriazole for its ability to modify surface properties in advanced materials. The compound's electronic characteristics make it suitable for creating specialized coatings with enhanced durability - a feature highly sought after in renewable energy applications, particularly in solar panel technology, which aligns with current sustainability trends.
The synthesis of CAS 2287281-47-2 typically involves multi-step reactions starting from appropriately substituted benzene derivatives. Process optimization for this compound remains an active area of research, as evidenced by frequent queries in chemical synthesis databases about "efficient preparation methods for fluorinated benzotriazoles."
Analytical characterization of 6-chloro-5-fluoro-1-methyl-benzotriazole presents unique challenges due to its halogen-rich structure. Advanced techniques like NMR spectroscopy and mass spectrometry are essential for quality control, a subject that generates substantial discussion in analytical chemistry forums and search platforms.
From a commercial perspective, the demand for halogenated benzotriazole derivatives has grown steadily, driven by their applications in specialty chemicals. Market analysis shows increasing interest in this compound class, particularly for electronic materials and pharmaceutical intermediates, reflecting broader industry trends toward functionalized heterocycles.
Environmental considerations for 6-chloro-5-fluoro-1-methyl-1H-1,2,3-benzotriazole focus on developing greener synthetic routes and understanding its biodegradation profile. These aspects align with current regulatory trends and frequently appear in environmental chemistry searches, especially regarding "sustainable halogenated compound production."
In biochemical applications, researchers are investigating how the fluoro and chloro substituents of this benzotriazole derivative influence protein binding. This connects to popular research themes in medicinal chemistry, particularly in structure-activity relationship studies that dominate recent literature searches.
The thermal stability of 6-chloro-5-fluoro-1-methyl-1H-benzotriazole makes it suitable for high-temperature applications in material science. This property is increasingly relevant for advanced polymer systems, answering common industry queries about "heat-resistant heterocyclic additives."
Future research directions for CAS 2287281-47-2 likely include exploring its potential in agrochemical formulations and electronic materials, two areas generating substantial interest in patent filings and scientific publications. The compound's versatility ensures it remains at the forefront of heterocyclic chemistry innovation.
Quality specifications for 6-chloro-5-fluoro-1-methyl-1H-1,2,3-benzotriazole typically require high purity levels (>98%), reflecting its use in sensitive applications. This aligns with industry standards for fine chemicals and responds to frequent purchaser inquiries about "high-purity benzotriazole derivatives."
Handling and storage recommendations for this compound emphasize standard laboratory practices for halogenated organic compounds. While not classified as hazardous under normal conditions, proper procedures ensure material integrity - a topic regularly addressed in chemical safety searches and industry guidelines.
The intellectual property landscape surrounding fluorinated benzotriazole compounds continues to evolve, with new patents frequently emerging. This reflects the compound's commercial importance and answers common legal queries about "benzotriazole derivative patents."
In conclusion, 6-chloro-5-fluoro-1-methyl-1H-1,2,3-benzotriazole (CAS No. 2287281-47-2) represents a versatile and valuable compound at the intersection of pharmaceutical chemistry and materials science. Its unique structural features and broad applicability ensure continued research interest and commercial relevance in advanced chemical applications.
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